Cas no 39949-79-6 (1-[3,4-bis(phenylmethoxy)phenyl]-[1,3]oxazolo[4,3-a]isoquinolin-3-one)

• Product Name: 1-[3,4-bis(phenylmethoxy)phenyl]-[1,3]oxazolo[4,3-a]isoquinolin-3-one
• CAS No: 39949-79-6
• MF: C₃₁H₂₃NO₄
• MW: 473.518628358841
• CID: 925106
• PubChem ID: 425248
• Update Time: 2025-04-19

1-[3,4-bis(phenylmethoxy)phenyl]-[1,3]oxazolo[4,3-a]isoquinolin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-[3,4-bis(phenylmethoxy)phenyl]-[1,3]oxazolo[4,3-a]isoquinolin-3-one
• NSC-172159
• NSC172159
• 39949-79-6
• DTXSID40329949

• Inchi： 1S/C31H23NO4/c33-31-32-18-17-24-13-7-8-14-26(24)29(32)30(36-31)25-15-16-27(34-20-22-9-3-1-4-10-22)28(19-25)35-21-23-11-5-2-6-12-23/h1-19H,20-21H2
• InChI Key： HKRGGMLRMDJLNX-UHFFFAOYSA-N
• SMILES： O1C(N2C=CC3C=CC=CC=3C2=C1C1C=CC(=C(C=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 473.16279
• Monoisotopic Mass: 473.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 48Ų

Experimental Properties

• PSA: 48